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Compound of Interest

Compound Name:
2-Formyl-5-methylphenylboronic

acid

Cat. No.: B1308008 Get Quote

Essential Safety and Handling Guide for 2-
Formyl-5-methylphenylboronic Acid
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Formyl-5-methylphenylboronic acid, a compound utilized by researchers, scientists, and

drug development professionals. Adherence to these protocols is essential for ensuring

laboratory safety.

Immediate Safety Precautions: 2-Formyl-5-methylphenylboronic acid and related

compounds are known to cause skin, eye, and respiratory irritation.[1][2] Therefore, it is

imperative to handle this chemical with care in a controlled laboratory environment.

Engineering Controls: Always work in a well-ventilated area, preferably within a certified

chemical fume hood.[3][4][5] Ensure that eyewash stations and safety showers are easily

accessible in the immediate vicinity of the handling area.[3][4][6]

Hygiene Measures: Avoid all personal contact with the chemical, including the inhalation of dust

or vapors.[3] It is crucial to wash hands thoroughly with soap and water after handling the

compound and before breaks.[3][4][5] Do not eat, drink, or smoke in the laboratory. Any

clothing that becomes contaminated should be removed immediately and laundered before

reuse.[1][3][5]
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Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when working with 2-Formyl-5-methylphenylboronic acid.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory.[1][3] A full-face

shield is recommended when

there is a risk of splashing.[3]

To protect eyes from contact,

which can cause serious

irritation.[1][3]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) should be worn.[1]

[3][4]

To prevent skin contact and

potential irritation.[1][3]

Body Protection

A laboratory coat is required.

[3][4] For larger quantities or

tasks with a higher risk of

exposure, a chemical-resistant

apron should be worn over the

lab coat.

To protect skin from accidental

splashes or spills.

Respiratory Protection

For handling small quantities in

a well-ventilated fume hood,

respiratory protection may not

be necessary. If dust or

aerosols are generated, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.[1]

[3][4]

To prevent respiratory tract

irritation.[1][4]

Operational Plan: Step-by-Step Handling Procedure
Preparation: Before beginning work, ensure that a safety shower and eyewash station are

readily accessible.[4] The work area within the chemical fume hood should be clean and

uncluttered.
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Donning PPE: Put on all required personal protective equipment as outlined in the table

above before handling the chemical.

Handling: Keep the container of 2-Formyl-5-methylphenylboronic acid tightly closed when

not in use.[4][6] Avoid generating dust when transferring the solid; use appropriate tools such

as a spatula.[4]

Post-Handling: After handling, wash hands thoroughly with soap and water.[4][5] Clean the

work area to remove any residual chemical.

Disposal Plan
All waste generated from the use of 2-Formyl-5-methylphenylboronic acid, including

contaminated PPE and empty containers, must be considered hazardous waste.

Waste Collection: Collect all contaminated materials in a designated, labeled, and sealed

container for hazardous waste.

Disposal Regulations: Do not pour waste down the drain.[3][6] Dispose of the chemical

waste in accordance with local, regional, and national hazardous waste regulations.[6]

Spill Response
In the event of a spill, follow these procedural steps:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[3]

Ventilate: Ensure the area is well-ventilated, if it is safe to do so.[1][3]

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the spill. Avoid raising dust.[1][3]

Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container

for hazardous waste disposal.[1][3]
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Start: Prepare for Handling

Don PPE:
- Goggles/Face Shield

- Nitrile Gloves
- Lab Coat

Chemical Handling:
- Use Fume Hood

- Avoid Dust Generation
- Keep Container Closed

Post-Handling:
- Clean Work Area

- Wash Hands Thoroughly

Spill Occurs

Waste Disposal:
- Collect in Labeled Container

- Follow Hazardous Waste Regulations
End

No

Spill Response:
1. Evacuate
2. Ventilate
3. Contain

4. Clean-up

Yes
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Caption: Workflow for safe handling and disposal of 2-Formyl-5-methylphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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